3-Pyrrolidin-2-yl-pyridine tartrate (1:1)

• IUPAC Name: 2,3-dihydroxybutanedioic acid;3-pyrrolidin-2-ylpyridine
• InChI: InChI=1S/C9H12N2.C4H6O6/c1-3-8(7-10-5-1)9-4-2-6-11-9;5-1(3(7)8)2(6)4(9)10/h1,3,5,7,9,11H,2,4,6H2;1-2,5-6H,(H,7,8)(H,9,10)
• InChI Key: QLCHSFANIMPXON-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2=CN=CC=C2.C(C(C(=O)O)O)(C(=O)O)O
• Molecular Formula: C13H18N2O6
• Molecular Weight: 298.29 g/mol

Description

3-Pyrrolidin-2-yl-pyridine tartrate (1:1) is a chemical compound with the molecular formula C13H18N2O6. It has a molecular weight of 298.3. The IUPAC name for this compound is 3-(2-pyrrolidinyl)pyridine 2,3-dihydroxysuccinate. It is a tobacco alkaloid and the major Nicotine metabolite in the brain.

Synthesis Analysis

The synthesis of 3-pyrrolidin-2-yl-pyridine tartrate (1:1) involves a divergent synthesis of 3-pyrrolidin-2-yl-1 H -indoles and symmetric and unsymmetrical bis (indolyl)methanes (BIMs) through photocatalyzed decarboxylative coupling and Friedel–Crafts alkylation reactions.

Molecular Structure Analysis

The InChI code for 3-Pyrrolidin-2-yl-pyridine tartrate (1:1) is 1S/C9H12N2.C4H6O6/c1-3-8(7-10-5-1)9-4-2-6-11-9;5-1(3(7)8)2(6)4(9)10/h1,3,5,7,9,11H,2,4,6H2;1-2,5-6H, (H,7,8) (H,9,10).

Chemical Reactions Analysis

The formation of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation and ipso-oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Pyrrolidin-2-yl-pyridine tartrate (1:1) include a molecular weight of 298.3 and a molecular formula of C13H18N2O6.

Mechanism of Action

Nornicotine, a metabolite of nicotine, appears to activate different nAChR subtypes, has a better pharmacokinetic profile, and produces less toxicity than Nicotine. Nornicotine shows a significant analgesic activity.

Safety and Hazards

The safety information for 3-Pyrrolidin-2-yl-pyridine tartrate (1:1) indicates that it is an irritant. The MSDS for this compound can be found at the provided link.

Future Directions

The pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.